Cas no 143663-88-1 (Tert-butyl 4,4-dimethyl-5-oxohexanoate)

• Product Name: Tert-butyl 4,4-dimethyl-5-oxohexanoate
• CAS No: 143663-88-1
• MF: C₁₂H₂₂O₃
• MW: 214.301284313202
• CID: 2776521
• PubChem ID: 71345179
• Update Time: 2025-04-21

Tert-butyl 4,4-dimethyl-5-oxohexanoate Chemical and Physical Properties

Names and Identifiers

• 143663-88-1
• DTXSID10771491
• TERT-BUTYL 4,4-DIMETHYL-5-OXOHEXANOATE
• Tert-butyl 4,4-dimethyl-5-oxohexanoate

• Inchi： 1S/C12H22O3/c1-9(13)12(5,6)8-7-10(14)15-11(2,3)4/h7-8H2,1-6H3
• InChI Key： CNVQMESATZYZSG-UHFFFAOYSA-N
• SMILES： O(C(CCC(C(C)=O)(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 214.15689456Da
• Monoisotopic Mass: 214.15689456Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 43.4Ų